Cas no 2228293-21-6 (2-1-(6-chloro-5-methylpyridin-3-yl)cyclopropylpropan-2-amine)

• Product Name: 2-1-(6-chloro-5-methylpyridin-3-yl)cyclopropylpropan-2-amine
• CAS No: 2228293-21-6
• MF: C₁₂H₁₇ClN₂
• MW: 224.729781866074
• CID: 6553214
• PubChem ID: 165692170
• Update Time: 2025-05-19

2-1-(6-chloro-5-methylpyridin-3-yl)cyclopropylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(6-chloro-5-methylpyridin-3-yl)cyclopropylpropan-2-amine
• EN300-1994165
• 2-[1-(6-chloro-5-methylpyridin-3-yl)cyclopropyl]propan-2-amine
• 2228293-21-6

• Inchi： 1S/C12H17ClN2/c1-8-6-9(7-15-10(8)13)12(4-5-12)11(2,3)14/h6-7H,4-5,14H2,1-3H3
• InChI Key： SZMPNKIUIAMODL-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C=N1)C1(C(C)(C)N)CC1

Computed Properties

• Exact Mass: 224.1080262g/mol
• Monoisotopic Mass: 224.1080262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-1-(6-chloro-5-methylpyridin-3-yl)cyclopropylpropan-2-amine

Comprehensive Overview of 2-1-(6-chloro-5-methylpyridin-3-yl)cyclopropylpropan-2-amine (CAS No. 2228293-21-6)

The compound 2-1-(6-chloro-5-methylpyridin-3-yl)cyclopropylpropan-2-amine (CAS No. 2228293-21-6) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its distinct cyclopropylpropan-2-amine backbone, coupled with the 6-chloro-5-methylpyridin-3-yl moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of neurological pathways, given its structural similarity to other amine-based bioactive compounds.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in drug discovery and precision medicine. This compound, with its chloro-methylpyridine and cyclopropyl functional groups, aligns well with current trends in targeting G-protein-coupled receptors (GPCRs) and ion channels. Its amine group further enhances its bioavailability, a critical factor in modern pharmacokinetic optimization. These attributes make it a subject of intense study in both academic and industrial settings.

The synthesis of 2-1-(6-chloro-5-methylpyridin-3-yl)cyclopropylpropan-2-amine involves sophisticated organic chemistry techniques, including cross-coupling reactions and cyclopropanation. Its CAS No. 2228293-21-6 serves as a unique identifier in global chemical databases, facilitating streamlined research and regulatory compliance. The compound's molecular weight and logP value are also key parameters under investigation, as they influence its blood-brain barrier permeability—a hot topic in neuropharmacology.

From an SEO perspective, queries such as "2-1-(6-chloro-5-methylpyridin-3-yl)cyclopropylpropan-2-amine uses" and "CAS 2228293-21-6 supplier" are increasingly common, reflecting growing interest in its commercial and research applications. Additionally, discussions around sustainable synthesis methods and green chemistry have put a spotlight on how this compound is produced, aligning with broader environmental concerns in the pharmaceutical industry.

Another area of exploration is the compound's potential role in personalized medicine. With the rise of biomarker-driven therapies, researchers are examining whether 2-1-(6-chloro-5-methylpyridin-3-yl)cyclopropylpropan-2-amine can be tailored for specific patient subgroups. This aligns with the broader shift toward patient-centric drug development, a trend dominating clinical trial design today.

In summary, 2-1-(6-chloro-5-methylpyridin-3-yl)cyclopropylpropan-2-amine (CAS No. 2228293-21-6) represents a fascinating intersection of chemical innovation and therapeutic potential. Its unique structure, coupled with its relevance to contemporary drug discovery challenges, ensures its place as a compound of significant scientific and commercial interest. As research progresses, it is likely to feature prominently in publications and patents, further solidifying its importance in the life sciences landscape.